Cas no 1784228-68-7 (4-(5-bromo-1H-indol-2-yl)butan-2-one)

• Product Name: 4-(5-bromo-1H-indol-2-yl)butan-2-one
• CAS No: 1784228-68-7
• MF: C₁₂H₁₂BrNO
• MW: 266.13378238678
• CID: 5776926
• PubChem ID: 83488814
• Update Time: 2025-05-21

4-(5-bromo-1H-indol-2-yl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 1784228-68-7
• EN300-1918687
• 4-(5-bromo-1H-indol-2-yl)butan-2-one

• Inchi： 1S/C12H12BrNO/c1-8(15)2-4-11-7-9-6-10(13)3-5-12(9)14-11/h3,5-7,14H,2,4H2,1H3
• InChI Key： QXOOJGNUNVAIQL-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=C(CCC(C)=O)N2

Computed Properties

• Exact Mass: 265.01023g/mol
• Monoisotopic Mass: 265.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 32.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 4-(5-bromo-1H-indol-2-yl)butan-2-one

Introduction to 4-(5-bromo-1H-indol-2-yl)butan-2-one (CAS No. 1784228-68-7) in Modern Chemical Research

4-(5-bromo-1H-indol-2-yl)butan-2-one, identified by its Chemical Abstracts Service (CAS) number 1784228-68-7, is a significant compound in the realm of pharmaceutical and chemical synthesis. This molecule, featuring a butanone backbone conjugated with a brominated indole moiety, has garnered considerable attention due to its versatile applications in medicinal chemistry and material science. The structural integrity of this compound, marked by its precise functional groups, makes it a valuable intermediate in the development of novel bioactive molecules.

The bromo-substituted indole ring in 4-(5-bromo-1H-indol-2-yl)butan-2-one serves as a critical pharmacophore, enabling various chemical modifications that enhance its biological activity. This feature has been extensively explored in the synthesis of small-molecule inhibitors targeting neurological and inflammatory disorders. Recent studies highlight its role as a precursor in the development of potent serotonin receptor modulators, which are pivotal in treating conditions such as depression and anxiety.

In the context of drug discovery, the butanone moiety contributes to the compound's lipophilicity, facilitating membrane permeability and improving oral bioavailability. This characteristic is particularly advantageous in designing therapeutic agents that require efficient absorption and distribution within the body. Moreover, the presence of both bromine and oxygen atoms provides multiple sites for further functionalization, allowing chemists to tailor the molecule's properties for specific biological targets.

Recent advancements in computational chemistry have demonstrated that 4-(5-bromo-1H-indol-2-yl)butan-2-one exhibits promising interactions with various protein receptors. Molecular docking studies suggest its potential as an antagonist for certain ion channels involved in pain perception and neurodegenerative diseases. These findings align with emerging research trends that emphasize the importance of indole derivatives in addressing unmet medical needs.

The synthesis of 4-(5-bromo-1H-indol-2-yl)butan-2-one involves well-established organic reactions, including bromination and condensation processes. The efficiency of these synthetic pathways has been optimized through continuous methodological improvements, ensuring high yields and purity levels suitable for industrial-scale production. Such advancements underscore the compound's feasibility as a building block for large-scale pharmaceutical manufacturing.

From a material science perspective, derivatives of 4-(5-bromo-1H-indol-2-yl)butan-2-one have shown potential applications in organic electronics. The indole ring's electron-rich nature makes it an excellent candidate for developing conductive polymers and light-emitting materials. Researchers are exploring its integration into flexible electronics and optoelectronic devices, where its structural stability and electronic properties could offer significant benefits.

The compound's role in interdisciplinary research is further highlighted by its incorporation into hybrid systems that combine organic chemistry with nanotechnology. For instance, functionalized nanoparticles coated with 4-(5-bromo-1H-indol-2-yl)butan-2-one have demonstrated enhanced drug delivery capabilities, improving therapeutic outcomes in cancer treatment. These innovations reflect the growing trend toward multifunctional materials that bridge pharmaceuticals and advanced materials science.

Ethical considerations surrounding chemical research necessitate rigorous safety protocols when handling 4-(5-bromo-1H-indol-2-yl)butan-2-one. While not classified as hazardous under standard regulatory frameworks, proper handling procedures must be followed to ensure worker safety and environmental protection. Collaborative efforts between academia and industry are essential to establish best practices that promote sustainable research methodologies.

The future prospects of 4-(5-bromo-1H-indol-2-yl)butan-2-one are vast, with ongoing investigations into its pharmacological potential expanding its applications across multiple domains. As synthetic methodologies evolve, so too will the compound's utility in addressing complex biological challenges. The intersection of medicinal chemistry, materials science, and nanotechnology ensures that this molecule will remain at the forefront of scientific inquiry for years to come.